![molecular formula C8H15NO B2589718 (1S,5R,6S)-7,7-Dimethyl-2-azabicyclo[3.2.0]heptan-6-ol CAS No. 2378490-18-5](/img/structure/B2589718.png)
(1S,5R,6S)-7,7-Dimethyl-2-azabicyclo[3.2.0]heptan-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1S,5R,6S)-7,7-Dimethyl-2-azabicyclo[3.2.0]heptan-6-ol” is a compound with the molecular formula C8H15NO . It has an average mass of 141.211 Da and a monoisotopic mass of 141.115356 Da .
Synthesis Analysis
The synthesis of similar compounds has been discussed in various studies . For instance, one study reported the isolation of 6-endo-(1S, 5R, 6S)-bicyclo[3.2.0]hept-2-en-6-ol (e.e. 89%) following subsequent workup and purification .Molecular Structure Analysis
The InChI code for this compound is 1S/C8H15NO/c1-8(2)6-5(7(8)10)3-4-9-6/h5-7,9-10H,3-4H2,1-2H3/t5-,6+,7+/m1/s1 .Scientific Research Applications
- The role of cofactor recycling in artificial biocatalytic cascades is critical for efficiency. Closed-loop cofactor recycling, which emerged in the 1990s, has significantly impacted biotechnology development. The evolution of redox-neutral closed-loop cofactor recycling is closely linked to the enzymology of oxy-functionalized bicyclo[3.2.0]carbocyclic molecules. These molecules play a role in stereocontrolled assembly and the synthesis of valuable products .
- Oxy-functionalized bicyclo[3.2.0]heptenones and heptenols offer unique opportunities for stereocontrolled assembly. Their involvement in redox and redox-neutral biocatalysis has a longer history, including the first reported examples of closed-loop artificial linear cascade reactions. Researchers explore these molecules for their potential in synthesizing diverse compounds .
- BVMOs are enzymes that catalyze the Baeyer–Villiger oxidation, converting ketones into esters or lactones. Bicyclo[3.2.0]carbocyclic molecules serve as substrates for BVMOs, making them relevant in green chemistry and pharmaceutical synthesis .
- ADHs play a crucial role in alcohol metabolism. Bicyclo[3.2.0]carbocyclic molecules can be substrates for ADHs, leading to the formation of valuable chiral alcohols. Understanding their interactions with ADHs aids in designing efficient biocatalytic processes .
- Prostaglandins are bioactive lipid mediators involved in inflammation, pain, and other physiological processes. Bicyclo[3.2.0]carbocyclic molecules may serve as synthons for prostaglandin analogs, contributing to drug development and understanding biological pathways .
- Researchers explore coupled-enzyme membrane reactors for continuous biocatalysis. Bicyclo[3.2.0]carbocyclic molecules, with their unique structural features, can be integrated into such systems to enhance efficiency and product yield .
Biocatalysis and Enzymology
Bicyclo[3.2.0]carbocyclic Molecules in Synthesis
Baeyer–Villiger Monooxygenases (BVMOs)
Alcohol Dehydrogenases (ADHs)
Prostaglandin Synthons
Coupled-Enzyme Membrane Reactors
Future Directions
Bicyclo[3.2.0] compounds have been the subject of research for many years, with interest driven mainly by the pharmaceutical industry . The potential of oxy-functionalised bicyclo[3.2.0]heptenones and the equivalent heptenols to offer different opportunities in each ring for the subsequent stereocontrolled assembly of a significant number of valuable products has been reaffirmed within the last few months . This suggests that “(1S,5R,6S)-7,7-Dimethyl-2-azabicyclo[3.2.0]heptan-6-ol” and similar compounds could have promising applications in the future.
properties
IUPAC Name |
(1S,5R,6S)-7,7-dimethyl-2-azabicyclo[3.2.0]heptan-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c1-8(2)6-5(7(8)10)3-4-9-6/h5-7,9-10H,3-4H2,1-2H3/t5-,6+,7+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBXKQKMXSXOVSL-VQVTYTSYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2C(C1O)CCN2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1([C@@H]2[C@H]([C@@H]1O)CCN2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,5R,6S)-7,7-Dimethyl-2-azabicyclo[3.2.0]heptan-6-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.